Cas no 2228963-10-6 (2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride)

• Product Name: 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride
• CAS No: 2228963-10-6
• MF: C₁₂H₁₀F₂O₃S
• MW: 272.267809391022
• CID: 6291121
• PubChem ID: 165679276
• Update Time: 2025-06-08

2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride
• EN300-2002614
• 2-[5-(4-fluorophenyl)furan-2-yl]ethane-1-sulfonyl fluoride
• 2228963-10-6

• Inchi： 1S/C12H10F2O3S/c13-10-3-1-9(2-4-10)12-6-5-11(17-12)7-8-18(14,15)16/h1-6H,7-8H2
• InChI Key： TYUFLJWEXRNLQJ-UHFFFAOYSA-N
• SMILES： S(CCC1=CC=C(C2C=CC(=CC=2)F)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 272.03187167g/mol
• Monoisotopic Mass: 272.03187167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.7Ų

Additional information on 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride

Introduction to 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride (CAS No. 2228963-10-6)

2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228963-10-6, represents a sophisticated molecular entity that combines elements of heterocyclic chemistry with fluorinated aromatic systems, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride incorporates a furan ring, which is a five-membered heterocycle containing an oxygen atom, linked to a benzene ring substituted with a fluorine atom at the para position. This arrangement confers distinct electronic and steric characteristics to the molecule, which are highly influential in its reactivity and potential applications. The presence of the sulfonyl fluoride group at the ethane bridge further enhances its utility as a synthetic precursor, particularly in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles when incorporated into drug candidates. The fluorine atom's ability to modulate these properties makes it a cornerstone in modern drug design. The specific configuration of 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride positions it as a promising building block for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their overactivity or dysregulation is often associated with disease states. By leveraging the structural features of 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride, researchers can design molecules that selectively inhibit specific kinases, thereby mitigating disease progression. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on certain tyrosine kinases, making them attractive candidates for further development.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as an excellent leaving group in nucleophilic substitution reactions. This property allows for facile functionalization of the molecule, enabling chemists to append various pharmacophores or bioisosteres that can enhance drug-like properties such as solubility, permeability, and bioavailability. The combination of these features makes 2-5-(4-fluorophenyl)furan-2-ylethane-1-sulfonyl fluoride a versatile tool in synthetic organic chemistry.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have revealed that the fluorinated aromatic ring and the furan moiety interact favorably with biological targets, suggesting strong binding affinities. These insights have guided experimental efforts toward optimizing derivatives with improved pharmacological profiles. For instance, computational predictions have highlighted the importance of fine-tuning steric interactions within the 2-(furan-2-yloxy)ethylsulfonylfluoride scaffold to maximize binding efficacy.

The synthesis of 2-(furan-2-yloxy)ethylsulfonylfluoride (CAS No. 2228963-10) involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include cross-coupling reactions between halogenated furans and organometallic reagents, followed by sulfonylation using appropriate sulfonic acid derivatives. The introduction of the fluorine atom at the para position on the aromatic ring is typically achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's accessibility and utility for medicinal chemists seeking to develop novel therapeutics.

The role of fluorine in modulating metabolic pathways has been extensively studied, and (4-fluorophenyl)furan derivatives have shown particular promise in extending drug half-lives and enhancing bioavailability. For example, fluoroaromatics are known to exhibit resistance to cytochrome P450-mediated metabolism, which is a common pathway for drug degradation. This metabolic stability can be crucial for drugs that require prolonged action or frequent dosing regimens.

In addition to its applications in drug discovery, (furan-based) sulfonylfluorides have found utility in materials science and agrochemicals. The unique electronic properties conferred by the furan ring and fluorine substituent make these compounds attractive for designing advanced materials with tailored optical or electronic characteristics. Furthermore, their reactivity allows for the synthesis of complex derivatives that exhibit novel biological activities relevant to crop protection.

Recent research has also explored the use of (furan-based) sulfonylfluorides as intermediates in polymer chemistry. The ability to incorporate these motifs into polymer backbones can lead to materials with enhanced thermal stability or biodegradability. Such applications underscore the broad utility of this class of compounds beyond traditional pharmaceutical contexts.

The development of new synthetic routes for (furan-based) sulfonylfluorides continues to be an active area of investigation. Catalytic methods have emerged as particularly promising for achieving high yields and selectivity under mild conditions. For instance, transition-metal-catalyzed C-H activation has enabled direct functionalization of furan rings without pre-functionalization steps, streamlining synthetic pathways and reducing waste generation.

Eco-friendly considerations have also driven innovation in this field. Green chemistry principles emphasize minimizing hazardous reagents and solvents while maximizing atom economy. Recent advances have demonstrated successful implementations of solvent-free reactions or use of biodegradable solvents alongside recyclable catalysts for synthesizing compounds like (furan-based) sulfonylfluorides, aligning with global efforts toward sustainable chemical manufacturing.

The future prospects for (furan-based) sulfonylfluorides, including derivatives like (4-fluorophenyl)furan derivatives CAS No 2228963, are bright given their versatility and potential applications across multiple disciplines. Continued investment in research will likely uncover new therapeutic uses and innovative synthetic strategies, further solidifying their importance in both academic and industrial settings.